Cas no 1797237-21-8 (1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-imidazole-4-sulfonamide)

• Product Name: 1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-imidazole-4-sulfonamide
• CAS No: 1797237-21-8
• MF: C₁₃H₁₅N₅O₂S₂
• MW: 337.42049908638
• CID: 6262572
• PubChem ID: 71808188
• Update Time: 2025-07-15

1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-imidazole-4-sulfonamide
• 1-methyl-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-1H-imidazole-4-sulfonamide
• F6439-5358
• AKOS024562679
• 1797237-21-8
• 1-methyl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]imidazole-4-sulfonamide
• 1-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1H-imidazole-4-sulfonamide

• Inchi： 1S/C13H15N5O2S2/c1-17-9-13(14-10-17)22(19,20)15-5-7-18-6-4-11(16-18)12-3-2-8-21-12/h2-4,6,8-10,15H,5,7H2,1H3
• InChI Key： JGLCBYKXMFAQEL-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(NCCN1C=CC(C2=CC=CS2)=N1)(=O)=O

Computed Properties

• Exact Mass: 337.06671709g/mol
• Monoisotopic Mass: 337.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-imidazole-4-sulfonamide

Chemical Compound CAS No. 1797237-21-8: 1-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1H-imidazole-4-sulfonamide

The compound with CAS No. 1797237-21-8, named 1-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1H-imidazole-4-sulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and material science. This compound is characterized by its complex structure, which includes a thiophene ring, a pyrazole moiety, and an imidazole sulfonamide group. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like this one in designing bioactive molecules. The thiophene group, known for its aromaticity and electron-withdrawing properties, plays a crucial role in enhancing the compound's stability and bioavailability. Similarly, the pyrazole moiety contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and π–π interactions. The imidazole sulfonamide group further enhances the compound's pharmacokinetic properties, making it a versatile building block for drug design.

One of the most notable aspects of this compound is its potential as a sulfonamide-based inhibitor. Sulfonamides are widely used in pharmaceuticals due to their ability to mimic certain biologically active molecules and inhibit key enzymes involved in disease pathways. For instance, studies have shown that compounds with similar structures can effectively inhibit kinases, which are critical in cell signaling processes associated with cancer and inflammatory diseases.

Moreover, the presence of the methyl group attached to the imidazole ring adds another layer of complexity to this molecule. This substitution not only modifies the electronic properties of the ring but also influences the compound's solubility and permeability across biological membranes. Such properties are essential for designing drugs that can effectively reach their target sites within the body.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, cyclizations, and functional group transformations. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-couplings, has significantly improved the efficiency and scalability of its production. These methods ensure that the compound can be synthesized in sufficient quantities for preclinical testing and eventual clinical trials.

Recent research has also focused on evaluating the in vitro and in vivo activities of this compound. Preclinical studies have demonstrated its potent inhibitory effects on several disease-related targets, including protein kinases and inflammatory mediators. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents against conditions such as cancer, autoimmune diseases, and neurodegenerative disorders.

Beyond its pharmacological applications, this compound also holds promise in materials science due to its unique electronic properties. The combination of aromatic heterocycles and sulfur-containing groups makes it an attractive candidate for designing advanced materials with applications in electronics, sensors, and energy storage devices.

In conclusion, CAS No. 1797237-21-8 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its intricate structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in both drug discovery and materials innovation. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancing human health and technological progress.